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Theoretical Fragmentation Pattern of 3,4-
Dibromohexane

When 3,4-dibromohexane (molecular formula C₆H₁₂Br₂) is ionized in a mass spectrometer, it typically

follows a predictable fragmentation behavior. The molecular ion and common fragment ions are theorized in

the table below.

Theoretical m/z Ion Assignment Fragmentation Mechanism / Notes

| 245.9 | [C₆H₁₂⁷⁹Br₂]⁺• (Molecular Ion) | Molecular ion containing two 79Br isotopes. Often of low

abundance or unstable [1]. | | 243.9 | [C₆H₁₂⁷⁹Br⁸¹Br]⁺• (Molecular Ion) | Molecular ion containing one
79Br and one 81Br isotope. Characteristic doublet pattern (1:2:1 ratio for Br₂). | | 241.9 | [C₆H₁₂⁸¹Br₂]⁺•

(Molecular Ion) | Molecular ion containing two 81Br isotopes. | | 165.0 | [C₆H₁₂Br]⁺ | Loss of one bromine

atom (•Br) from the molecular ion, forming a bromocarbocation. | | 135.0 | [C₅H₉Br]⁺? | Potential loss of

•CH₃ and H• from the [C₆H₁₂Br]⁺ ion. Requires experimental verification. | | 85.1 | [C₅H₉]⁺ or [C₆H₁₃]⁺ |

Loss of HBr from the molecular ion, followed by further fragmentation of the hydrocarbon chain. |

The diagram below illustrates the logical relationship for the key fragmentation pathways.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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